2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzaldehyde

• IUPAC Name: 2-[2-methyl-5-(trifluoromethyl)pyrazol-3-yl]benzaldehyde
• InChI: InChI=1S/C12H9F3N2O/c1-17-10(6-11(16-17)12(13,14)15)9-5-3-2-4-8(9)7-18/h2-7H,1H3
• InChI Key: STBRCNYURIXHAU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C(F)(F)F)C2=CC=CC=C2C=O
• Molecular Formula: C12H9F3N2O
• DSSTOX Substance ID: DTXSID80640362
• Molecular Weight: 254.21 g/mol
• CAS RN: 898289-61-7

Description

2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzaldehyde (2-MTPB) is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of pyrazolone, a heterocyclic aromatic compound with a five-membered ring structure, and is composed of a benzaldehyde group and a methyl-trifluoromethylpyrazole group. The compound has been used in a variety of research applications due to its unique properties and its ability to react with a variety of other compounds.

Scientific Research Applications

Synthesis and Characterization

• A study by Dzvinchuk (2007) describes the synthesis of related pyrazole derivatives through reactions involving p-(dimethylamino)benzaldehyde, highlighting the compound's role in producing heterocyclic compounds (Dzvinchuk, 2007).
• Kariuki et al. (2022) synthesized novel pyrazolyl thiazoles using benzaldehydes, demonstrating the utility of these compounds in synthesizing heterocycles with potential pharmaceutical applications (Kariuki et al., 2022).
• Alizadeh et al. (2013) and Dabiri et al. (2014) also report on the synthesis of pyrazole derivatives, emphasizing the versatility of these compounds in organic synthesis (Alizadeh et al., 2013), (Dabiri et al., 2014).

Potential Antimicrobial Applications

• Bhat et al. (2016) synthesized a series of pyrazole derivatives, exhibiting broad-spectrum antimicrobial activities and moderate antioxidant activities, indicating the compound's relevance in medicinal chemistry (Bhat et al., 2016).

Analytical Chemistry and Spectroscopy

• Jones et al. (1996, 1997) conducted studies involving trifluoromethylazoles, a category closely related to the compound , to determine pKa values using 19F NMR spectroscopy. These studies highlight the compound's potential in analytical applications, particularly in measuring pH in biological media (Jones et al., 1996), (Jones et al., 1997).

Safety and Hazards

The safety data sheet for a similar compound, “1-Methyl-3-trifluoromethyl-1H-pyrazole”, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

The development of synthetic methods for adding trifluoromethyl groups to chemical compounds is actively pursued in academic research. This suggests that “2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzaldehyde” and similar compounds may have potential applications in future pharmaceutical and agrochemical developments.

Mechanism of Action

Target of Action

The primary targets of the compound “2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzaldehyde” are currently unknown

Mode of Action

It’s known that the compound can participate in various chemical reactions, such as the aldol reaction .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets .

Biochemical Analysis

Biochemical Properties

2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzaldehyde plays a crucial role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. The trifluoromethyl group enhances the compound’s electrophilicity, making it a potent reagent in electrophilic aromatic substitution reactions . This compound is known to interact with enzymes involved in oxidative stress responses, such as superoxide dismutase and catalase, by modulating their activity through redox reactions . Additionally, it can form covalent bonds with nucleophilic amino acid residues in proteins, leading to potential modifications in protein function and stability .

Cellular Effects

This compound has been observed to influence various cellular processes. It affects cell signaling pathways by modulating the activity of kinases and phosphatases, leading to alterations in phosphorylation states of key signaling proteins . This compound also impacts gene expression by interacting with transcription factors and influencing their binding to DNA . Furthermore, it can affect cellular metabolism by altering the activity of metabolic enzymes, leading to changes in metabolite levels and flux through metabolic pathways .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. It binds to specific biomolecules through covalent and non-covalent interactions, leading to changes in their activity and function . For instance, the compound can inhibit or activate enzymes by binding to their active sites or allosteric sites . Additionally, it can induce changes in gene expression by interacting with transcription factors and modulating their activity . These interactions result in a cascade of biochemical events that ultimately influence cellular function and behavior .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties . The compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light, heat, or reactive chemicals . Long-term studies have shown that prolonged exposure to the compound can lead to cumulative effects on cellular function, including alterations in cell growth, differentiation, and apoptosis . These temporal effects are important considerations for experimental design and interpretation of results .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . At low doses, the compound may exhibit beneficial effects, such as enhanced antioxidant activity and protection against oxidative stress . At higher doses, it can induce toxic effects, including liver and kidney damage, due to its potential to generate reactive oxygen species and disrupt cellular homeostasis . Threshold effects have been observed, where a specific dosage range elicits a significant biological response, highlighting the importance of dose optimization in experimental studies .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily those related to oxidative stress and detoxification . It interacts with enzymes such as cytochrome P450s, which play a key role in the metabolism of xenobiotics and endogenous compounds . The compound can also influence the levels of metabolites involved in redox reactions, such as glutathione and NADPH . These interactions can lead to changes in metabolic flux and overall cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound can be taken up by cells through passive diffusion or active transport mechanisms . Once inside the cell, it can bind to intracellular proteins and be distributed to various cellular compartments . The localization and accumulation of the compound can influence its biological activity and effects on cellular function .

Subcellular Localization

The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components . The compound can be found in various organelles, including the mitochondria, endoplasmic reticulum, and nucleus . Its localization can affect its activity and function, as it may interact with specific biomolecules within these compartments . Post-translational modifications and targeting signals can also play a role in directing the compound to specific subcellular locations .